Cation exchange in aptamer-conjugated CdSe nanoclusters: a novel fluorescence signal amplification for cancer cell detection†

Chemical Communications Pub Date: 2012-03-08 DOI: 10.1039/C2CC00033D

Abstract

Fluorescence signal amplification by cation exchange in aptamer-conjugated CdSe nanoclusters, a biological self-assembly of CdSe quantum dots, was developed as a novel method for cancer cell detection.

Graphical abstract: Cation exchange in aptamer-conjugated CdSe nanoclusters: a novel fluorescence signal amplification for cancer cell detection
Cation exchange in aptamer-conjugated CdSe nanoclusters: a novel fluorescence signal amplification for cancer cell detection†
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